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Compound of Interest

Compound Name: [Glu1]-Fibrinopeptide B

Cat. No.: B1574895

Get Quote

Introduction
[Glu1]-Fibrinopeptide B is a peptide fragment released during the conversion of fibrinogen to

fibrin by thrombin. Its measurement in biological samples, such as plasma and serum, serves

as a valuable biomarker for studying coagulation and thrombotic events. This document

provides a detailed protocol for the quantitative determination of human [Glu1]-Fibrinopeptide
B levels using a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) kit. The protocol is

intended for researchers, scientists, and drug development professionals.

Assay Principle
The ELISA for [Glu1]-Fibrinopeptide B is a sandwich immunoassay. The microplate wells are

pre-coated with a monoclonal antibody specific for human Fibrinopeptide B (FPB). When

samples or standards are added to the wells, the FPB antigen binds to the immobilized

antibody. Subsequently, a biotin-conjugated polyclonal antibody that detects FPB is added,

which binds to the captured antigen. Following a wash step, an avidin-peroxidase conjugate is

added, which binds to the biotin. The unbound conjugates are washed away, and a substrate

solution (TMB) is added to the wells. The enzyme-substrate reaction results in a color change,
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which is stopped by the addition of an acid. The intensity of the color is directly proportional to

the concentration of FPB in the sample and is measured spectrophotometrically at 450 nm.[1]

Required Materials (Not provided in a typical kit)
Microplate reader capable of measuring absorbance at 450 nm

Precision pipettes and disposable pipette tips

Deionized or distilled water

Graduated cylinders

Vortex mixer

Tubes for sample and standard dilution

Absorbent paper for blotting

Quantitative Data Summary
The performance characteristics of a typical Human Fibrinopeptide B ELISA kit are summarized

in the tables below. These values should be considered as examples, and users should refer to

the specific kit manual for exact data.

Table 1: Assay Performance Characteristics

Parameter Value

Detection Range 0.156 - 10 ng/mL[2]

Sensitivity 0.094 ng/mL[2]

Assay Type Sandwich ELISA[2]

Sample Types Serum, plasma, cell culture supernatants[2]

Table 2: Recovery and Linearity
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Sample Type
Recovery Range
(%)

Average Recovery
(%)

Linearity (Dilution)

Serum (n=5) 87-101[2] 94[2] Good

EDTA plasma (n=5) 87-104[2] 95[2] Good

UFH plasma (n=5) 86-103[2] 93[2] Good

Experimental Protocols
Sample Preparation
Proper sample collection and preparation are crucial for accurate results.

Serum: Collect whole blood in a serum separator tube. Allow the blood to clot for 2 hours at

room temperature or overnight at 4°C. Centrifuge for 20 minutes at approximately 1,000 x g.

Carefully collect the serum and assay immediately or aliquot and store at -20°C or -80°C.

Avoid repeated freeze-thaw cycles.[3][4]

Plasma: Collect whole blood using EDTA or heparin as an anticoagulant. Within 30 minutes

of collection, centrifuge for 15 minutes at 1,000 x g at 2-8°C.[3][4] Collect the plasma and

assay immediately or aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

[3][4]

Cell Culture Supernatants: Centrifuge cell culture media at 1,000 x g for 20 minutes to

remove any cellular debris. Collect the supernatant and assay immediately or aliquot and

store at -20°C or -80°C.[3]

Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Weigh the

tissue and homogenize in an appropriate lysis buffer. Centrifuge the homogenate to pellet

cellular debris and collect the supernatant for the assay.[3]

Reagent Preparation
Wash Buffer: Dilute the concentrated wash buffer with deionized or distilled water to prepare

the 1x working solution as per the kit instructions.
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Standards: Reconstitute the lyophilized standard with the provided standard diluent to create

a stock solution. Perform serial dilutions of the stock solution to create a standard curve,

typically ranging from a high concentration down to a blank.

Detection Reagent A (Biotinylated Antibody): Briefly centrifuge the vial and dilute with the

provided assay diluent to the working concentration.

Detection Reagent B (Avidin-HRP Conjugate): Briefly centrifuge the vial and dilute with the

provided assay diluent to the working concentration.

Assay Procedure
Preparation: Bring all reagents and samples to room temperature before use. Determine the

number of wells required for standards, samples, and blanks.

Add Standards and Samples: Add 50 µL of each standard, sample, and blank (standard

diluent) to the appropriate wells.[5]

Add Detection Reagent A: Immediately add 50 µL of the prepared Detection Reagent A to

each well. Mix gently by shaking the plate. Cover the plate with a sealer and incubate for 1

hour at 37°C.[5]

Wash: Aspirate the liquid from each well and wash each well three times with 1x Wash

Buffer. After the final wash, remove any remaining wash buffer by inverting the plate and

blotting it on absorbent paper.[5]

Add Detection Reagent B: Add 100 µL of the prepared Detection Reagent B to each well.

Cover the plate and incubate for 30 minutes at 37°C.[5]

Wash: Repeat the aspiration and wash step five times.[5]

Add Substrate: Add 90 µL of the TMB Substrate Solution to each well. Cover the plate and

incubate for 10-20 minutes at 37°C in the dark. A blue color will develop.[5]

Stop Reaction: Add 50 µL of the Stop Solution to each well. The color will change from blue

to yellow.[5]
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Read Plate: Immediately measure the optical density (OD) of each well at 450 nm using a

microplate reader.

Data Analysis
Standard Curve: Create a standard curve by plotting the mean absorbance for each

standard concentration on the y-axis against the corresponding concentration on the x-axis.

A four-parameter logistic (4-PL) curve fit is often recommended.

Sample Concentration: Determine the concentration of [Glu1]-Fibrinopeptide B in the

samples by interpolating their mean absorbance values from the standard curve.

Dilution Factor: If samples were diluted, multiply the calculated concentration by the dilution

factor to obtain the final concentration.

Experimental Workflow Diagram
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Preparation

Assay Steps

Data Analysis

Prepare Reagents
(Standards, Buffers, Antibodies)

Add 50µL Standards & Samples to Wells

Prepare Samples
(Serum, Plasma, etc.)

Add 50µL Detection Reagent A
(Incubate 1h at 37°C)

Wash Plate 3x

Add 100µL Detection Reagent B
(Incubate 30min at 37°C)

Wash Plate 5x

Add 90µL Substrate
(Incubate 10-20min at 37°C)

Add 50µL Stop Solution

Read Absorbance at 450nm

Calculate Results
(Standard Curve & Sample Concentrations)

Click to download full resolution via product page

Caption: ELISA experimental workflow for the quantification of [Glu1]-Fibrinopeptide B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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